N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[1-(phenylsulfonyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C23H19N3O5S2
• Molecular Weight: 481.5 g/mol
• IUPAC Name: 2-[1-(benzenesulfonyl)benzimidazol-2-yl]sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C23H19N3O5S2/c27-22(24-16-10-11-20-21(14-16)31-13-12-30-20)15-32-23-25-18-8-4-5-9-19(18)26(23)33(28,29)17-6-2-1-3-7-17/h1-11,14H,12-13,15H2,(H,24,27)
• InChI Key: QFAXQWDAHOOCQZ-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NC4=CC=CC=C4N3S(=O)(=O)C5=CC=CC=C5

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[1-(phenylsulfonyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide, commonly known as DBIBSA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBIBSA is a sulfonamide derivative that contains a benzimidazole and a benzodioxin moiety.

Mechanism of Action

The mechanism of action of DBIBSA is not fully understood. However, it is believed to interact with various biological targets, including enzymes and proteins, through non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions. DBIBSA has been shown to inhibit the activity of various enzymes, including carbonic anhydrase, acetylcholinesterase, and β-lactamase.
Biochemical and Physiological Effects:
DBIBSA has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that DBIBSA can inhibit the growth and proliferation of cancer cells and bacteria. DBIBSA has also been shown to exhibit anti-inflammatory and antioxidant properties. In addition, DBIBSA has been shown to modulate the activity of various enzymes and proteins, which may have implications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

DBIBSA has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of stability. DBIBSA is also relatively inexpensive compared to other chemical compounds with similar properties. However, there are also some limitations to the use of DBIBSA in lab experiments. DBIBSA has limited solubility in water, which may limit its use in certain experiments. In addition, the mechanism of action of DBIBSA is not fully understood, which may limit its use in certain studies.

Future Directions

There are several future directions for the study of DBIBSA. One potential direction is the development of DBIBSA derivatives with improved properties, such as increased solubility and potency. Another direction is the investigation of the mechanism of action of DBIBSA, which may provide insights into its potential applications in various fields. Additionally, the use of DBIBSA in combination with other drugs or therapies may be explored to enhance its efficacy in the treatment of various diseases.

Synthesis Methods

DBIBSA can be synthesized through a multistep process involving the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1-(phenylsulfonyl)-1H-benzimidazole-2-thiol in the presence of triethylamine to yield DBIBSA.

Scientific Research Applications

DBIBSA has been widely studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, DBIBSA has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and bacterial infections. In biochemistry, DBIBSA has been used as a tool to study protein-ligand interactions and enzyme inhibition. In material science, DBIBSA has been explored for its use in the development of sensors and catalysts.